N-(6-acetyl-1,3-benzodioxol-5-yl)-2-fluorobenzenecarboxamide

• IUPAC Name: N-(6-acetyl-1,3-benzodioxol-5-yl)-2-fluorobenzamide
• InChI: InChI=1S/C16H12FNO4/c1-9(19)11-6-14-15(22-8-21-14)7-13(11)18-16(20)10-4-2-3-5-12(10)17/h2-7H,8H2,1H3,(H,18,20)
• InChI Key: ZMFJDLOJHKKGLA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1NC(=O)C3=CC=CC=C3F)OCO2
• Molecular Formula: C16H12FNO4
• Molecular Weight: 301.27 g/mol

Description

N-(6-acetyl-1,3-benzodioxol-5-yl)-2-fluorobenzenecarboxamide, also known as AB-FUBINACA, is a synthetic cannabinoid that is commonly used in scientific research. It belongs to the class of indazole-based synthetic cannabinoids and has been found to have a high affinity for the CB1 and CB2 receptors.

Scientific Research Applications

Antibacterial Agents

• N-substituted sulfonamides bearing a benzodioxane moiety, related to the chemical structure of N-(6-acetyl-1,3-benzodioxol-5-yl)-2-fluorobenzenecarboxamide, have demonstrated significant antibacterial potential against various Gram-negative and Gram-positive bacterial strains (Abbasi et al., 2016).

Enzyme Inhibitors

• Certain compounds, structurally related to N-(6-acetyl-1,3-benzodioxol-5-yl)-2-fluorobenzenecarboxamide, have shown substantial inhibitory activity against enzymes like α-glucosidase and acetylcholinesterase, which are relevant in various biological processes (Abbasi et al., 2019).

Bacterial Biofilm Inhibition and Cytotoxicity

• Derivatives of N-(6-acetyl-1,3-benzodioxol-5-yl)-2-fluorobenzenecarboxamide have been found to exhibit inhibitory action against bacterial biofilms and display mild cytotoxicity, suggesting potential in combating bacterial infections and for use in certain therapeutic applications (Abbasi et al., 2020).

Anticancer Evaluation

• Certain benzamide analogues, with structures similar to N-(6-acetyl-1,3-benzodioxol-5-yl)-2-fluorobenzenecarboxamide, have been synthesized and evaluated for anticancer activity against various cancer cell lines, showing moderate to excellent activity (Ravinaik et al., 2021).

Imaging Applications in Oncology

• Fluorine-containing benzamide analogs, similar in structure to N-(6-acetyl-1,3-benzodioxol-5-yl)-2-fluorobenzenecarboxamide, have been developed for imaging the sigma-2 receptor status of solid tumors using positron emission tomography, indicating potential applications in oncological diagnostics (Tu et al., 2007).

Synthesis and Applications in Organic Chemistry

• Research has focused on synthesizing related compounds and exploring their applications in various fields of organic chemistry, including drug development and conducting polymer research (Krebs & Jensen, 2003).